Cas no 811868-36-7 (1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl-)

• Product Name: 1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl-
• CAS No: 811868-36-7
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 715345
• PubChem ID: 16876760
• Update Time: 2025-04-19

1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl-
• Pyrimidine, 4-(2-diethylaminoethylamino)-2,6-dimethyl- (4CI)
• CCG-151184
• AS-871/43477541
• 811868-36-7
• N1-(2,6-Dimethylpyrimidin-4-yl)-N2,N2-diethylethane-1,2-diamine
• N-(2,6-dimethylpyrimidin-4-yl)-N',N'-diethylethane-1,2-diamine
• N-[2-(diethylamino)ethyl]-N-(2,6-dimethyl-4-pyrimidinyl)amine
• AKOS001883773

• Inchi： 1S/C12H22N4/c1-5-16(6-2)8-7-13-12-9-10(3)14-11(4)15-12/h9H,5-8H2,1-4H3,(H,13,14,15)
• InChI Key： IQWPYYQXFTVKNR-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNC1C=C(C)N=C(C)N=1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41Ų